6-Bromo-3-ethyl-2-methoxyquinoline
Overview
Description
6-Bromo-3-ethyl-2-methoxyquinoline is a chemical compound with the molecular formula C12H12BrNO . It has a molecular weight of 266.14 and is typically in solid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H12BrNO/c1-3-8-6-9-7-10 (13)4-5-11 (9)14-12 (8)15-2/h4-7H,3H2,1-2H3 . This code provides a detailed representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 266.14 . The InChI code for this compound is 1S/C12H12BrNO/c1-3-8-6-9-7-10 (13)4-5-11 (9)14-12 (8)15-2/h4-7H,3H2,1-2H3 .Scientific Research Applications
Synthesis and Derivatives
- 6-Bromo-3-ethyl-2-methoxyquinoline and its derivatives play a significant role in synthetic chemistry. For instance, a derivative of this compound was synthesized as a potential anti-tuberculosis drug, highlighting its application in medicinal chemistry (Sun Tie-min, 2009).
Intermediate in Medicinal Compound Synthesis
- Compounds such as this compound serve as important intermediates in the synthesis of various medicinal compounds. For instance, they are used in the development of quinoline-based drugs, showcasing their critical role in drug discovery (Bai et al., 2011).
Anticonvulsant Agents
- Quinoline derivatives, including those similar to this compound, have been synthesized and evaluated for their anticonvulsant properties. This indicates the compound's relevance in neurological research and treatment (Ugale et al., 2012).
Antimicrobial Applications
- Halogenated quinoline building blocks, akin to this compound, are extensively used in antimicrobial drug discovery. This suggests the compound's potential utility in creating new antibiotics and treatments for bacterial infections (Flagstad et al., 2014).
Inhibitors of Steroid Reductases
- Research has been conducted on derivatives of this compound as inhibitors of steroid 5alpha reductases. This indicates the compound's potential in endocrinology and hormonal studies (Baston et al., 2000).
Structural and Computational Chemistry
- The compound and its derivatives have been subjects of structural and computational studies, providing insights into their molecular properties and potential applications in various fields of chemistry (Zhou et al., 2022).
Safety and Hazards
properties
IUPAC Name |
6-bromo-3-ethyl-2-methoxyquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrNO/c1-3-8-6-9-7-10(13)4-5-11(9)14-12(8)15-2/h4-7H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCXYMPXXSRBSCA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=C2C=CC(=CC2=C1)Br)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40457695 |
Source
|
| Record name | 6-Bromo-3-ethyl-2-methoxyquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40457695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
409346-71-0 |
Source
|
| Record name | 6-Bromo-3-ethyl-2-methoxyquinoline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=409346-71-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Bromo-3-ethyl-2-methoxyquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40457695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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